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Compound of Interest

Compound Name: 9,10-Dibromooctadecanoic acid

CAS No.: 19117-94-3

Cat. No.: B099531

Get Quote

Executive Summary & Chemical Context
9,10-Dibromooctadecanoic acid (also known as 9,10-dibromostearic acid) is a halogenated

derivative of stearic acid. While often handled similarly to standard fatty acids in synthesis, its

disposal requires a fundamentally different protocol due to the presence of bromine atoms.

Crucial Operational Directive: This compound must NEVER be disposed of in standard organic

waste streams (e.g., with acetone or ethanol) or flushed down the drain. It is classified strictly

as Halogenated Organic Waste.

Failure to segregate this compound correctly results in:

Regulatory Violation: Non-compliance with RCRA (Resource Conservation and Recovery

Act) standards regarding Halogenated Organic Compounds (HOCs).

Environmental Toxicity: Improper incineration of brominated compounds without specific

scrubbers can release hydrogen bromide (HBr) and potentially brominated dioxins into the

atmosphere.
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Cost Inflation: Contaminating a non-halogenated waste stream with even trace amounts of

this compound reclassifies the entire volume as halogenated, often tripling disposal costs.

Pre-Operational Safety Assessment
Before initiating disposal, the operator must validate the physical state of the waste. 9,10-
Dibromooctadecanoic acid is typically a solid at room temperature (melting point range

generally 25–30°C depending on isomer purity, often appearing as a waxy solid or oil).

Personal Protective Equipment (PPE) Matrix
PPE Item Specification Causality / Rationale

Hand Protection Nitrile Gloves (Min 0.11mm)

Fatty acids and their

halogenated derivatives can

penetrate latex. Nitrile provides

superior resistance to organic

acids and oils [1].

Eye Protection Safety Glasses (Side shields)

Standard protection against

accidental splashing or dust

generation during transfer.

Body Protection Lab Coat (Cotton/Poly blend)

Prevents skin contact;

brominated fatty acids can be

mild to moderate skin irritants

[2].

Waste Characterization & Segregation Strategy
The core of this protocol is the "Halogen Rule."

Threshold: If the concentration of halogenated compounds in a waste stream exceeds 1,000

ppm (0.1%), the entire container is classified as Halogenated Waste [3].

Implication: If you dissolve 1g of 9,10-dibromooctadecanoic acid in 1L of Ethanol (a non-

halogenated solvent), the entire 1L mixture must be labeled and treated as Halogenated

Waste.
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Comparison of Waste Streams
Feature Non-Halogenated Waste Halogenated Waste (Target)

Examples
Acetone, Methanol, Ethanol,

Hexane

9,10-Dibromooctadecanoic

acid, DCM, Chloroform

Disposal Method
Fuel blending / Standard

Incineration

High-Temp Incineration with

Acid Scrubbers

Cost Factor $ (Base Rate) $ (approx.[1][2] 3x Base Rate)

Compatibility Generally flammable solvents
Segregated to prevent toxic

byproduct formation

Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid / Waxy Substance
Use this protocol for expired reagents or synthesis products.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass jar.

Avoid metal containers, as free acid can corrode metal over time.

Transfer: Transfer the solid/wax into the container using a chemically resistant spatula.

Labeling: Apply a hazardous waste tag immediately.[3]

Primary Constituent: "9,10-Dibromooctadecanoic acid"

Hazard Checkbox: [x] Toxic, [x] Irritant.

Critical Tag: Write "HALOGENATED ORGANIC SOLID" clearly on the label.

Storage: Close the lid tightly. Store in the Satellite Accumulation Area (SAA) inside

secondary containment.

Scenario B: Disposal of Solutions (Reaction Mixtures)
Use this protocol for mother liquors or dissolved waste.
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Segregation: Do not pour into the "General Organic Waste" carboy.

Container: Use the dedicated Halogenated Waste carboy (often distinctively colored, e.g.,

yellow or separate tag).

Compatibility Check: Ensure the solvent carrying the acid is compatible with other

halogenated wastes (e.g., do not mix with strong oxidizers or alkali metals).

Labeling:

List all solvents (e.g., "95% Ethanol, 5% 9,10-Dibromooctadecanoic acid").

Critical Tag: The container must be labeled "HALOGENATED SOLVENT WASTE"

regardless of the carrier solvent.

Visual Workflow: Decision Logic
The following diagram illustrates the critical decision-making process to ensure compliance and

cost-efficiency.
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Start: Waste Identification
(9,10-Dibromooctadecanoic acid)

Physical State?

Pure Solid / Waxy Residue

Solid

Dissolved in Solution

Liquid

DISPOSAL A:
Solid Halogenated Waste

(HDPE/Glass Jar)

Is Carrier Solvent
Halogenated?

Non-Halogenated Solvent
(e.g., Ethanol, Hexane)

No

Halogenated Solvent
(e.g., DCM, Chloroform)

Yes

Is Acid Conc. > 0.1%?

DISPOSAL B:
Liquid Halogenated Waste

(Segregated Carboy)

Non-Halogenated Waste Stream
(Only if <0.1% Trace)

No (Rare) Yes (Standard)

Click to download full resolution via product page
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Figure 1: Decision tree for segregating halogenated fatty acid waste. Note that virtually all

experimental concentrations will force the "Halogenated" classification.

Regulatory Compliance & Self-Validation
RCRA Compliance (USA)
Under the Resource Conservation and Recovery Act (RCRA), this waste falls under the broad

category of Halogenated Organic Compounds (HOCs).

EPA Waste Codes: While not a specific "U" or "P" listed waste by name, it is regulated under

state-specific codes for HOCs (e.g., WP01/WP02 in Washington State) or generally

managed as ignitable/toxic depending on the solvent [4].

Self-Validation Step: Before sealing the container, verify the pH. If the acid has been mixed

with basic reagents, ensure no exothermic reaction is ongoing. If mixed with aqueous

streams, check if pH < 2.0; if so, add the "Corrosive" (D002) hazard label in addition to

"Toxic" [5].

Spill Management
In the event of a spill:

Solid: Sweep up carefully to avoid dust generation. Place in the Halogenated Solid waste

container.

Liquid: Absorb with vermiculite or clay pads. Do not use paper towels if the carrier solvent is

an oxidizer. Place all absorbent materials into the Halogenated Solid waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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